molecular formula C7H7FN2O2 B8371261 Methyl 3-fluoromethylpyrazine-2-carboxylate

Methyl 3-fluoromethylpyrazine-2-carboxylate

Cat. No.: B8371261
M. Wt: 170.14 g/mol
InChI Key: DXMDACNEPJJFAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-fluoromethylpyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H7FN2O2 and its molecular weight is 170.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7FN2O2

Molecular Weight

170.14 g/mol

IUPAC Name

methyl 3-(fluoromethyl)pyrazine-2-carboxylate

InChI

InChI=1S/C7H7FN2O2/c1-12-7(11)6-5(4-8)9-2-3-10-6/h2-3H,4H2,1H3

InChI Key

DXMDACNEPJJFAP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC=CN=C1CF

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-chloromethylpyrazine-2-carboxylate (1.55 g, 8.3 mmol) was dissolved in DMSO (30 ml), followed by adding cesium fluoride (2.52 g, 16.6 mmol) and hexamethyl triamidophosphate (0.3 ml) and heated at 140° C. for 40 minutes while stirring. The reaction solution was cooled, followed by pouring into a diluted HCl solution, extracting with ethyl acetate, and washing with water. The solution was dried over magnesium sulfate, and concentrated under reduced pressure, and then the residue was purified by using silica gel chromatography (hexane:ethyl acetate=2:1) to obtain 0.13 g of the desired compound.
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.52 g
Type
reactant
Reaction Step Two
[Compound]
Name
hexamethyl triamidophosphate
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
9%

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